Cas no 2228238-73-9 (2-(6-bromopyridin-3-yl)prop-2-enoic acid)

2-(6-Bromopyridin-3-yl)prop-2-enoic acid is a brominated pyridine derivative featuring a propenoic acid functional group, making it a versatile intermediate in organic synthesis. Its key advantages include its reactivity as a Michael acceptor and its utility in cross-coupling reactions, particularly in the construction of heterocyclic frameworks. The bromine substituent at the 6-position enhances its applicability in palladium-catalyzed transformations, such as Suzuki or Stille couplings, while the acrylic acid moiety allows for further functionalization via nucleophilic addition or polymerization. This compound is particularly valuable in pharmaceutical and agrochemical research for the development of bioactive molecules. Its structural features ensure compatibility with a range of synthetic methodologies, offering flexibility in molecular design.
2-(6-bromopyridin-3-yl)prop-2-enoic acid structure
2228238-73-9 structure
Product Name:2-(6-bromopyridin-3-yl)prop-2-enoic acid
CAS No:2228238-73-9
MF:C8H6BrNO2
MW:228.042741298676
CID:6422217
PubChem ID:165826910
Update Time:2025-05-26

2-(6-bromopyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-bromopyridin-3-yl)prop-2-enoic acid
    • EN300-1906283
    • 2228238-73-9
    • Inchi: 1S/C8H6BrNO2/c1-5(8(11)12)6-2-3-7(9)10-4-6/h2-4H,1H2,(H,11,12)
    • InChI Key: OTCIQBAFCVKIFV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C(=C)C(=O)O

Computed Properties

  • Exact Mass: 226.95819g/mol
  • Monoisotopic Mass: 226.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.2Ų

2-(6-bromopyridin-3-yl)prop-2-enoic acid Pricemore >>

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Additional information on 2-(6-bromopyridin-3-yl)prop-2-enoic acid

Comprehensive Overview of 2-(6-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2228238-73-9): Properties, Applications, and Industry Trends

The compound 2-(6-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2228238-73-9) is a brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. Characterized by its vinyl carboxylic acid functional group, this molecule serves as a versatile building block for synthesizing complex heterocyclic compounds. Its structural features, including the 6-bromopyridine moiety and α,β-unsaturated carboxylate, enable diverse reactivity patterns under cross-coupling and Michael addition reactions.

Recent studies highlight the growing demand for halogenated pyridine intermediates like 2-(6-bromopyridin-3-yl)prop-2-enoic acid in drug discovery. The bromine atom at the 6-position facilitates Suzuki-Miyaura coupling, a reaction frequently searched by chemists in AI-driven synthesis planning tools. This aligns with industry trends toward fragment-based drug design, where such compounds act as pharmacophore precursors for kinase inhibitors and anti-inflammatory agents.

From an SEO perspective, queries related to "buy 2-(6-bromopyridin-3-yl)prop-2-enoic acid" or "CAS 2228238-73-9 supplier" reflect commercial interest, while technical searches like "synthesis of bromopyridine acrylates" indicate academic demand. The compound’s Michael acceptor property also connects to trending topics in covalent drug development, a hot topic in medicinal chemistry forums.

Environmental and regulatory considerations are critical for brominated organic compounds. While 2228238-73-9 isn’t classified as hazardous, its handling requires standard precautions for reactive carbonyl compounds. Analytical methods such as HPLC purity testing and NMR characterization are frequently discussed in user-generated content, emphasizing quality control needs.

Innovative applications include its use in metal-organic frameworks (MOFs) and photoactive materials, addressing sustainability trends. Researchers exploring "green chemistry alternatives for halogenated intermediates" may find this compound’s balanced reactivity valuable. Its electron-deficient pyridine ring further enables applications in organic electronics, a field gaining traction in material science communities.

Storage recommendations for 2-(6-bromopyridin-3-yl)prop-2-enoic acid typically suggest inert atmospheres and low temperatures, reflecting common user concerns about compound stability. The CAS 2228238-73-9 database entries often link to structure-activity relationship (SAR) studies, particularly in patents for crop protection agents and biodegradable polymers.

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